Cas no 2227846-13-9 ((1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol)

• Product Name: (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol
• CAS No: 2227846-13-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5783584
• PubChem ID: 96743271
• Update Time: 2025-06-12

(1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-[2-(propan-2-yl)phenyl]ethan-1-ol
• EN300-1769740
• 2227846-13-9
• (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol

• Inchi： 1S/C11H17NO/c1-8(2)9-5-3-4-6-10(9)11(13)7-12/h3-6,8,11,13H,7,12H2,1-2H3/t11-/m1/s1
• InChI Key： VNQDCDZGHWKAAF-LLVKDONJSA-N
• SMILES： O[C@H](CN)C1C=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol

Chemical Profile of (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol (CAS No. 2227846-13-9)

The compound (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol, identified by its CAS number 2227846-13-9, represents a significant molecule in the realm of pharmaceutical chemistry and bioorganic synthesis. This enantiomerically pure compound has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in medicinal chemistry. The presence of both an amino group and an alcohol moiety in its molecular framework suggests versatile reactivity, which can be exploited for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for chiral compounds, particularly those with high enantiomeric purity. The stereochemistry of a molecule can profoundly influence its pharmacological properties, including efficacy, selectivity, and metabolic stability. The (1S) configuration of this compound underscores its specificity, which is crucial for designing drugs that interact selectively with biological targets. This specificity is often a key determinant in the success of drug candidates during clinical trials and commercialization.

The molecular structure of (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol features a phenyl ring substituted with an ethyl group and a propan-2-yl side chain, further enhanced by the presence of an amino group at the 2-position. This arrangement creates a rich scaffold for interactions with biological receptors, enzymes, and other cellular components. Such structural features are often leveraged in drug design to optimize binding affinity and minimize off-target effects.

Current research in the field of asymmetric synthesis has highlighted the importance of developing efficient methodologies for constructing enantiomerically pure compounds. The synthesis of this particular molecule exemplifies the advancements in stereoselective reactions, such as asymmetric hydrogenation and chiral auxiliaries or catalysts. These methodologies not only improve yield and purity but also make the production process more scalable and cost-effective.

The pharmacological potential of (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol has been explored in several preclinical studies. Its structural motifs suggest possible applications in treating neurological disorders, inflammatory conditions, and even oncological diseases. The amino group can serve as a site for further derivatization, allowing chemists to modify its properties while retaining its core pharmacophore. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant improvements in drug-like characteristics.

Computational modeling and molecular dynamics simulations have played a pivotal role in understanding the interactions between this compound and biological targets. These studies provide insights into binding modes, energetics, and dynamic behavior, which are essential for rational drug design. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the reliance on trial-and-error experimentation.

The synthesis of complex molecules like (1S)-2-amino-1-2-(propan-2-yl)phenylethan-1-ol also demands rigorous quality control measures to ensure batch-to-batch consistency. Analytical techniques such as chromatography, spectroscopy (NMR, IR), and mass spectrometry are employed to verify purity and enantiomeric excess. These methods are critical for meeting regulatory standards set by agencies like the FDA and EMA, which mandate high levels of purity and quality for pharmaceutical ingredients.

In conclusion, the compound (1S)-2-amino-1-2-(propan-2-y l)phenylethan -1 -ol (CAS No. 2227846 -13 -9) stands as a testament to the progress in modern synthetic chemistry and pharmacology. Its unique structural features and potential biological activities make it a promising candidate for further development into therapeutic agents. As research continues to uncover new applications and synthetic strategies, this molecule exemplifies the intersection of innovation and precision that defines contemporary chemical biology.